3-Methyl-3-(phenylmethylthio)butanoic acid

• CAS RN: 7536-39-2
• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol
• IUPAC Name: 3-benzylsulfanyl-3-methylbutanoic acid
• InChI: InChI=1S/C12H16O2S/c1-12(2,8-11(13)14)15-9-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,13,14)
• InChI Key: CNSIRFRXCIWIFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)O)SCC1=CC=CC=C1

Description

3-Methyl-3-(phenylmethylthio)butanoic acid is a useful research compound. Its molecular formula is C12H16O2S and its molecular weight is 224.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Methyl-3-(phenylmethylthio)butanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Methyl-3-(phenylmethylthio)butanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 3,3-dimethylacrylic acid (7 g, 70 mmol) and benzyl mercaptan (8.9 mL, 7.5 mmol) in piperidine (70 mL) was heated to reflux for 2 days. Piperidine was then evaporated and the product was partitioned between EtOAc and an aqueous solution of 1N HCl. The organic phase was washed with brine and dried over MgSO4. After evaporation of the solvent the product was distilled with a Kugelrohr apparatus under high vacuum (1 mmHg) to give 15.5 g of the title compound (99% yield).